2-(5-Fluoropyridin-3-yl)propan-2-ol

• Molecular Formula: C8H10FNO
• Molecular Weight: 155.17 g/mol
• IUPAC Name: 2-(5-fluoropyridin-3-yl)propan-2-ol
• InChI: InChI=1S/C8H10FNO/c1-8(2,11)6-3-7(9)5-10-4-6/h3-5,11H,1-2H3
• InChI Key: ISMHGQZQUHTVRF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC(=CN=C1)F)O

Description

2-(5-Fluoropyridin-3-yl)propan-2-ol is a fluorinated pyridine derivative characterized by a tertiary alcohol group (propan-2-ol) attached to the 3-position of a 5-fluoropyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Fluoropyridin-3-yl)propan-2-ol typically involves the introduction of a fluorine atom into the pyridine ring followed by the attachment of the propan-2-ol group. One common method is the nucleophilic substitution reaction where a fluorine atom is introduced into the pyridine ring using a fluorinating agent such as hydrogen fluoride or a fluorine gas. The reaction conditions often require a catalyst and an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods

Industrial production of 2-(5-Fluoropyridin-3-yl)propan-2-ol may involve large-scale fluorination processes using advanced fluorinating agents and catalysts. The process is optimized to ensure high yield and purity of the final product. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-(5-Fluoropyridin-3-yl)propan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The fluorine atom can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like sodium hydride and organolithium compounds are employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group can yield ketones or aldehydes, while substitution reactions can introduce various functional groups into the pyridine ring .

Scientific Research Applications

2-(5-Fluoropyridin-3-yl)propan-2-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated compounds.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of agrochemicals and other industrial products

Mechanism of Action

The mechanism of action of 2-(5-Fluoropyridin-3-yl)propan-2-ol involves its interaction with specific molecular targets and pathways. The fluorine atom’s electron-withdrawing properties can influence the compound’s reactivity and binding affinity to biological targets. This can result in various biological effects, including enzyme inhibition or activation .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name	Substituents/Modifications	Molecular Weight	Key Properties/Applications	Reference
2-(5-Fluoropyridin-3-yl)propan-2-ol	Tertiary alcohol, 5-F substituent	~155.16*	Potential metabolic stability, lipophilicity	N/A
3-(2-Amino-5-fluoropyridin-3-yl)propan-1-ol	Primary alcohol, amino group, 5-F substituent	170.18	Enhanced solubility (amino group), α/β-adrenoceptor binding
3-(5-Bromo-3-methoxypyridin-2-yl)prop-2-yn-1-ol	Propargyl alcohol, Br, methoxy substituents	~256.11*	Electron-withdrawing Br; synthetic intermediate
2-(5-Fluoropyridin-3-yl)acetic acid	Carboxylic acid, 5-F substituent	155.13	Higher polarity; urease inhibition potential

*Calculated based on formula.

Key Observations:

Tertiary Alcohol vs. Primary Alcohol: The tertiary alcohol in 2-(5-Fluoropyridin-3-yl)propan-2-ol likely increases lipophilicity compared to primary alcohols like 3-(2-Amino-5-fluoropyridin-3-yl)propan-1-ol. This property may enhance membrane permeability in drug design but reduce water solubility .

Fluorine vs. Methoxy groups, as in compounds, may enhance hydrogen bonding but reduce steric accessibility .

Amino Group Effects: The amino group in 3-(2-Amino-5-fluoropyridin-3-yl)propan-1-ol improves solubility and enables interactions with biological targets (e.g., adrenoceptors) , whereas the tertiary alcohol in the target compound may prioritize hydrophobic interactions.

Biological Activity

2-(5-Fluoropyridin-3-yl)propan-2-ol is a compound of interest in medicinal chemistry due to its potential biological activities. This article summarizes its biological activity, focusing on its mechanisms, efficacy, and potential therapeutic applications based on available literature.

Chemical Structure and Properties

The compound 2-(5-Fluoropyridin-3-yl)propan-2-ol features a fluorinated pyridine ring, which is known to enhance biological activity through improved receptor binding and metabolic stability. Its structure can be represented as follows:

$$\text{C}_9\text{H}_{10}\text{F}\text{N}\text{O}$$

Research indicates that 2-(5-Fluoropyridin-3-yl)propan-2-ol may interact with various biological targets, particularly in the context of neurological and infectious diseases. The compound has been evaluated for its role as an inhibitor of dihydroorotate dehydrogenase (DHODH), an enzyme involved in the de novo pyrimidine synthesis pathway, which is crucial for cell proliferation.

Inhibition of DHODH

The inhibition of DHODH by this compound has been confirmed through enzymatic assays. It was found to exhibit significant inhibitory effects on viral replication, suggesting potential applications in antiviral therapies. A comparison of the efficacy of 2-(5-Fluoropyridin-3-yl)propan-2-ol against known DHODH inhibitors like brequinar and teriflunomide shows that it possesses comparable or superior activity in certain assays .

Antimicrobial Activity

In vitro studies have assessed the antimicrobial properties of 2-(5-Fluoropyridin-3-yl)propan-2-ol against various bacterial strains. The compound demonstrated activity against both Gram-positive and Gram-negative bacteria, indicating broad-spectrum antimicrobial potential. The minimum inhibitory concentrations (MICs) were determined for several strains, as shown in Table 1.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128
Bacillus subtilis	16

Neuropharmacological Effects

The compound has also been explored for its neuropharmacological effects. Studies indicate that it acts as a partial agonist at dopamine D2/D3 receptors and an agonist at serotonin 5-HT1A receptors. This dual action may provide therapeutic benefits in managing conditions such as Parkinson's disease and depression. The functional activity assays are summarized in Table 2.

Compound	D2R EC50 (nM)	D3R EC50 (nM)	5-HT1A EC50 (nM)
2-(5-FP)-OH	25	30	15

Case Study: Antiviral Efficacy

A study conducted by researchers focused on the antiviral properties of 2-(5-Fluoropyridin-3-yl)propan-2-ol against measles virus. The compound was tested in vitro and showed a dose-dependent inhibition of viral replication, suggesting its potential as a therapeutic agent against viral infections .

Case Study: Neuroprotective Effects

Another investigation evaluated the neuroprotective effects of the compound in a rat model of Parkinson's disease. The results indicated that treatment with 2-(5-Fluoropyridin-3-yl)propan-2-ol led to improved motor function and reduced neurodegeneration, highlighting its promise as a multitarget therapeutic approach .